Cas no 202482-07-3 (1-(2,5-Disulfophenyl)-3-methyl-5-pyrazolone)

• Product name: 1-(2,5-Disulfophenyl)-3-methyl-5-pyrazolone
• CAS No: 202482-07-3
• MF: C₁₀H₁₀N₂O₇S₂
• MW: 334.325600147247
• CID: 2846920
• PubChem ID: 18972267

1-(2,5-Disulfophenyl)-3-methyl-5-pyrazolone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5447378
• 202482-07-3
• 1-(2,5-DISULFOPHENYL)-3-METHYL-5-PYRAZOLONE
• 1-(2,5-Disulfophenyl)-3-methyl-5-pyrazolone

• Inchi： InChI=1S/C10H10N2O7S2/c1-6-4-10(13)12(11-6)8-5-7(20(14,15)16)2-3-9(8)21(17,18)19/h2-5,11H,1H3,(H,14,15,16)(H,17,18,19)
• InChI Key： FCRZPGGYAOIHDO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 333.99294301Da
• Monoisotopic Mass: 333.99294301Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 158Ų